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Compound of Interest

Methyl 2-(bromomethyl)-5-
Compound Name:

fluorobenzoate

Cat. No.: B144643

An In-depth Technical Guide to the Safety of Methyl 2-(bromomethyl)-5-fluorobenzoate

This technical guide provides a comprehensive overview of the safety data for Methyl 2-
(bromomethyl)-5-fluorobenzoate, intended for researchers, scientists, and professionals in
drug development. Due to the limited availability of a specific, official Safety Data Sheet (SDS),
this document synthesizes information from chemical suppliers, data on structurally analogous
compounds, and general knowledge of brominated aromatic compounds to provide a thorough
safety profile.

Chemical Identification

Identifier Value

Chemical Name Methyl 2-(bromomethyl)-5-fluorobenzoate
CAS Number 138786-65-9[1][2][3]

Molecular Formula CoHsBrFO2[1]

Molecular Weight 247.06 g/mol [1]

Synonyms No common synonyms found.[1][3]

Hazard Identification
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While a complete, official hazard classification is not readily available, information from

suppliers and analogous compounds suggests the following potential hazards.

GHS Pictogram:

o A GHSO05 pictogram has been associated with this chemical, indicating that it may be

corrosive.[1]

Signal Word:

» Based on data for similar compounds, the signal word could be Danger.

Potential Hazard Statements:

Causes severe skin burns and eye damage. (Inferred from GHSO05 pictogram and data on
analogous compounds).[1][4][5]

Harmful if swallowed. (Inferred from data on analogous compounds).[4]
May cause an allergic skin reaction. (Inferred from data on analogous compounds).[4]

May cause respiratory irritation. (A common hazard for reactive organic compounds).

Precautionary Statements:

Do not breathe dust/fume/gas/mist/vapors/spray.

Wash skin thoroughly after handling.

Wear protective gloves/protective clothing/eye protection/face protection.
IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
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» Store in a well-ventilated place. Keep container tightly closed.

Physical and Chemical Properties

Property Value Source
Molecular Formula CoHsBrFO2 [1]
Molecular Weight 247.06 [1]
Appearance Likely a solid or liquid. Inferred
Purity >98% [1]

Toxicological Information

Specific toxicological data for Methyl 2-(bromomethyl)-5-fluorobenzoate is not readily
available. The following information is based on general knowledge of brominated aromatic
compounds and data from structurally similar molecules.
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Metric

Valuel/Information

Source/Rationale

Acute Oral Toxicity

Category 3 ("Toxic if
swallowed") is possible for a
related compound, Methyl 5-
bromo-2-fluorobenzoate.

Analogy

Skin Corrosion/Irritation

Expected to be corrosive
based on the GHS05
pictogram.[1] "Causes severe
skin burns" is a hazard for the
related Methyl 3-
(bromomethyl)benzoate.[4][5]

GHS Pictogram & Analogy

Serious Eye Damage/Irritation

Expected to cause serious eye
damage based on the GHS05
pictogram.[1] "Causes serious
eye damage" is a hazard for
the related Methyl 3-
(bromomethyl)benzoate.[4][5]

GHS Pictogram & Analogy

Respiratory or Skin

Sensitization

May cause an allergic skin
reaction, as seen with Methyl

3-(bromomethyl)benzoate.[4]

Analogy

Carcinogenicity

No data available. Some
brominated flame retardants
have shown carcinogenic

effects in animal studies.[6][7]

General Knowledge

Germ Cell Mutagenicity

No data available.

Reproductive Toxicity

No data available. Some
brominated compounds are
suspected of damaging fertility

or the unborn child.

General Knowledge

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory

irritation.

Inferred
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Prolonged or repeated
exposure to some brominated
Specific Target Organ Toxicity aromatic compounds may
) ) General Knowledge
(Repeated Exposure) cause liver damage, skin
changes, and neurological

symptoms.[8]

Experimental Protocols

Detailed experimental protocols for the safety assessment of Methyl 2-(bromomethyl)-5-
fluorobenzoate are not publicly available. The following are generalized methodologies for key
toxicological endpoints based on OECD guidelines, which would be appropriate for this type of
chemical.

Experimental Protocol: In Vitro Skin Corrosion - Reconstructed Human Epidermis (RHE) Test
(OECD TG 431)

¢ Objective: To assess the skin corrosion potential of the test chemical.

o Test System: A commercially available reconstituted human epidermis model (e.qg.,
EpiDerm™, EpiSkin™).

e Procedure:

[¢]

A small amount of the test chemical (solid or liquid) is applied topically to the surface of the
skin tissue.

o

The exposure period is typically 3 minutes and 1 hour.

o

After exposure, the test chemical is removed by washing.

o

The viability of the skin tissue is determined using a cell viability assay (e.g., MTT assay).

« Interpretation: The chemical is identified as corrosive if the mean tissue viability following
exposure is below a defined threshold at specific time points.

Experimental Protocol: Acute Oral Toxicity - Fixed Dose Procedure (OECD TG 420)
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» Objective: To determine the acute oral toxicity of the substance.
o Test Species: Typically female rats.
e Procedure:
o Asingle dose of the substance is administered by gavage to a small group of animals.

o The starting dose level is selected from one of four fixed levels: 5, 50, 300, and 2000
mg/kg body weight.

o The animals are observed for signs of toxicity and mortality for at least 14 days.

o The outcome of the test (e.g., mortality, evident toxicity) at one dose level determines the
next step:

» |f mortality occurs, the test is repeated at a lower dose.

» |f no mortality occurs, the test may be repeated at a higher dose to refine the
classification.

« Interpretation: The substance is classified into one of the GHS categories for acute oral
toxicity based on the dose at which mortality or evident toxicity is observed.

Visualizations
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Workflow for Handling Corrosive and Potentially Toxic Chemicals

Preparation

Consult SDS and
Risk Assessment

l

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

;

Prepare Chemical Fume Hood

[Start Work

Hangling
v

Weigh/Dispense Chemical
in Fume Hood

l

Perform Experiment

End of Experiment

Cleanup and Disposal

Decontaminate Glassware
and Surfaces

l

Dispose of Waste in
Designated Hazardous Waste Container

l

Remove and Dispose of PPE Properly

Spill Occurs
Evacuate Area
(if necessary)

Eye/Skin Contact

Use Emergency Shower/Eyewash

Consult SDS for
First Aid

Seek Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

